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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B611514 Get Quote

Technical Support Center: TVB-3166
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the effective use of TVB-3166, a potent and selective Fatty Acid

Synthase (FASN) inhibitor. Our focus is on ensuring the stability of TVB-3166 in solution for

successful long-term experiments.

Frequently Asked Questions (FAQs)
Q1: What is TVB-3166 and what is its primary mechanism of action? TVB-3166 is an orally-

available, reversible, and selective inhibitor of Fatty Acid Synthase (FASN).[1][2] FASN is a key

enzyme in the de novo synthesis of palmitate, a saturated fatty acid.[3] By inhibiting FASN,

TVB-3166 disrupts processes that are critical for tumor cell survival and proliferation, including

membrane biosynthesis, signaling pathways, and energy metabolism.[3][4] This leads to the

induction of apoptosis (programmed cell death) in cancer cells.[1][2][4]

Q2: What is the recommended solvent for creating a stock solution of TVB-3166? The

recommended solvent for creating a high-concentration stock solution of TVB-3166 is fresh,

anhydrous Dimethyl Sulfoxide (DMSO).[1] It is crucial to use fresh DMSO, as moisture-

absorbing DMSO can reduce the solubility of the compound.[1]

Q3: How should I store my TVB-3166 stock solution for long-term stability? For long-term

storage, stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-
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thaw cycles.[1] Store these aliquots at -80°C for up to two years or at -20°C for up to one year.

[1][2]

Q4: I'm seeing a precipitate in my cell culture medium after adding TVB-3166. What could be

the cause? Precipitation in cell culture media is a common issue when working with

hydrophobic compounds like TVB-3166, which is insoluble in water.[1] This can be caused by

several factors:

High Final Concentration: The concentration of TVB-3166 in your final culture medium may

exceed its solubility limit in an aqueous environment.

High DMSO Concentration: While necessary for the stock solution, high concentrations of

DMSO in the final culture medium can be toxic to cells and may facilitate precipitation when

diluted.[5]

Media Components: Components in the cell culture medium, such as salts and proteins, can

interact with the compound and cause it to precipitate, especially with changes in

temperature or pH.[6][7]

Evaporation: Water loss from the culture plates can increase the concentration of all

components, leading to precipitation.[6]

Troubleshooting Guide: Precipitation in Solution
This guide provides a systematic approach to resolving issues with TVB-3166 precipitation

during your experiments.

Problem: Precipitate forms immediately after diluting the
DMSO stock solution into aqueous cell culture medium.
Workflow for Troubleshooting Media Precipitation
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Start: Precipitate observed in culture medium

Step 1: Verify Final DMSO Concentration
Is it kept to a minimum (e.g., <0.5%)?

Yes No

Step 2: Review TVB-3166 Working Concentration
Is it within the recommended range (e.g., 20-200 nM for many cell lines)? Action: Adjust dilution strategy to lower final DMSO concentration. Re-test.

Yes No

Step 3: Pre-warm Media and Dilute Slowly
Are you adding the drug to 37°C media while gently vortexing? Action: Perform a dose-response experiment starting from a lower concentration. Re-test.

Yes No

Step 4: Consider Intermediate Dilution
Does the issue persist? Action: Warm media to 37°C. Add TVB-3166 dropwise while mixing. Re-test.

Action: Prepare an intermediate dilution of TVB-3166 in a serum-containing medium before the final dilution. Re-test.

Yes

End: Solution is stable

No

Click to download full resolution via product page

Caption: A step-by-step guide to troubleshooting TVB-3166 precipitation.
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Problem: Solution is initially clear but a precipitate
forms over time during a long-term (e.g., 72-96 hour)
experiment.

Check Incubator Humidity: Low humidity can cause evaporation from culture plates,

increasing the concentration of TVB-3166 and other media components, leading to

precipitation.[6] Ensure the water pan in your incubator is full.

Limit Light Exposure: Protect your plates from excessive light exposure, which can degrade

sensitive compounds.

Media Changes: For very long experiments, the stability of the compound in the complex

biological environment of cell culture can decrease. In some published studies, the medium

and drug were changed every 4 days for a 7-day experiment.[8] Consider replacing the

medium with freshly prepared TVB-3166 solution at intermediate time points.

Quantitative Data Summary
Table 1: Solubility and Stability of TVB-3166

Parameter Value & Conditions Source

Solubility in DMSO 77 mg/mL (200.27 mM) [1]

Solubility in Water Insoluble [1]

Stock Solution Storage 1 year at -20°C in solvent [1][2]

2 years at -80°C in solvent [2]

Aliquot to avoid freeze-thaw

cycles
[1]

Table 2: In Vitro Activity of TVB-3166
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Parameter IC50 Value Cell/Assay Type Source

Biochemical FASN

Inhibition
0.042 µM (42 nM)

Purified FASN

enzyme
[1][2][4]

Cellular Palmitate

Synthesis
0.060 µM (60 nM) HeLa Cells [4]

Cellular Palmitate

Synthesis
0.081 µM (81 nM) CALU-6 Cells [2][9]

Cell Viability 0.10 µM (100 nM) CALU-6 Cells [2]

Experimental Protocols
Protocol 1: Preparation of TVB-3166 Stock Solution
(e.g., 20 mM in DMSO)
This protocol details the preparation of a high-concentration stock solution for long-term

storage.
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Preparation Workflow

1. Weigh TVB-3166
Accurately weigh the required mass of solid TVB-3166 powder.

2. Add Solvent
Add the calculated volume of fresh, anhydrous DMSO to the powder.

3. Dissolve
Gently vortex or sonicate at room temperature until the solution is clear.

4. Aliquot
Dispense the stock solution into small, single-use volumes in sterile cryovials.

5. Store
Store aliquots at -20°C or -80°C, protected from light.

Click to download full resolution via product page

Caption: Workflow for preparing a TVB-3166 stock solution.

Detailed Steps:

Calculation: Determine the required mass of TVB-3166 and volume of DMSO for your

desired stock concentration. (Molecular Weight of TVB-3166 is approximately 384.47 g/mol

).

Weighing: Carefully weigh the TVB-3166 powder in a sterile tube.

Solubilization: Add the calculated volume of fresh, anhydrous DMSO. Ensure the solution is

completely clear before proceeding. Gentle warming (to 37°C) can be used if necessary, but
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avoid overheating.

Aliquoting: Divide the stock solution into smaller, experiment-sized volumes in sterile, light-

protecting tubes. This is critical to prevent degradation from multiple freeze-thaw cycles.[1]

Storage: Immediately place the aliquots in a -20°C or -80°C freezer for long-term storage.[1]

[2]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture Experiments
This protocol describes the serial dilution process for treating cells. The key is to minimize the

final DMSO concentration while ensuring the compound remains in solution.

Thaw Stock: Thaw one aliquot of your high-concentration DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution in

complete cell culture medium. For example, add 2 µL of a 10 mM stock to 998 µL of pre-

warmed medium to get a 20 µM intermediate solution. Mix thoroughly but gently.

Final Dilution: Add the required volume of the intermediate solution to your cell culture plates

containing pre-warmed medium to achieve your final desired concentrations (e.g., 20 nM,

200 nM).

Mix and Incubate: Gently swirl the plates to ensure even distribution of the compound before

placing them in the incubator.

Protocol 3: Preparation of Formulation for In Vivo
Experiments
In vivo formulations require specific vehicles to ensure bioavailability and stability. The following

is an example formulation for oral gavage. Note: This formulation should be prepared fresh and

used immediately.[1]
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In Vivo Formulation (Example)

Start with TVB-3166 Stock
(e.g., 77 mg/mL in DMSO)

1. Add 50 µL of stock to 400 µL of PEG300

2. Mix until clear

3. Add 50 µL of Tween80

4. Mix until clear

5. Add 500 µL of ddH2O

6. Mix thoroughly

Final Formulation (1 mL)
Ready for immediate use

Click to download full resolution via product page

Caption: Example workflow for preparing an in vivo formulation of TVB-3166.[1]
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FASN Signaling Context
TVB-3166's therapeutic potential stems from its inhibition of FASN, which impacts multiple

downstream oncogenic pathways.

FASN
(Fatty Acid Synthase)

Palmitate Synthesis

 Catalyzes

Lipid Raft Architecture

 Supports

PI3K-AKT-mTOR &
β-catenin Signaling

 Supports

Oncogenic Gene Expression
(e.g., c-Myc)

 Supports

TVB-3166

 Inhibits

Apoptosis
(Tumor Cell Death)

 Inhibition leads to Inhibition leads to  Inhibition leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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